7-(1,3-benzothiazol-2-yl)-9-hydroxy-N-isopropyl-2,3-dihydro-1,4-benzoxazepine-4(5H)-carboxamide

• IUPAC Name: 7-(1,3-benzothiazol-2-yl)-9-hydroxy-N-propan-2-yl-3,5-dihydro-2H-1,4-benzoxazepine-4-carboxamide
• InChI: InChI=1S/C20H21N3O3S/c1-12(2)21-20(25)23-7-8-26-18-14(11-23)9-13(10-16(18)24)19-22-15-5-3-4-6-17(15)27-19/h3-6,9-10,12,24H,7-8,11H2,1-2H3,(H,21,25)
• InChI Key: OGLAKTSDILHWGL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)N1CCOC2=C(C1)C=C(C=C2O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol

Description

Benzothiazoles are a class of heterocyclic compounds containing a benzene ring fused to a thiazole ring. They have played an important role in the field of biochemistry and medicinal chemistry due to their highly pharmaceutical and biological activity.

Synthesis Analysis

The synthesis of benzothiazole compounds often involves the condensation of 2-aminobenzenethiol with aldehydes, ketones, acids, or acyl chlorides, and the cyclization of thioamide or carbon dioxide (CO2) as raw materials.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazoles can vary depending on the specific compound. Generally, they are white or colorless solids that are highly soluble in water and other polar solvents.

Safety and Hazards

The safety and hazards associated with benzothiazoles can vary depending on the specific compound. Some benzothiazoles can cause severe skin burns and eye damage, and may cause respiratory irritation.